Cas no 1252840-07-5 (2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide)

• Product Name: 2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide
• CAS No: 1252840-07-5
• MF: C₁₉H₂₁N₃O₂S₂
• MW: 387.518941640854
• CID: 5460145
• Update Time: 2025-06-11

2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide
• N-(2-ethyl-6-methylphenyl)-2-[(3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• N-(2-ethyl-6-methylphenyl)-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• STL028695

• Inchi： 1S/C19H21N3O2S2/c1-4-13-8-6-7-12(3)16(13)21-15(23)11-26-19-20-14-9-10-25-17(14)18(24)22(19)5-2/h6-10H,4-5,11H2,1-3H3,(H,21,23)
• InChI Key： KYHFNIYVELKFBD-UHFFFAOYSA-N
• SMILES： S(CC(NC1C(C)=CC=CC=1CC)=O)C1=NC2C=CSC=2C(N1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 569
• XLogP3: 4.3
• Topological Polar Surface Area: 115

Additional information on 2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide

Comprehensive Analysis of 2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide (CAS No. 1252840-07-5)

The compound 2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide, identified by its CAS No. 1252840-07-5, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique thieno[3,2-d]pyrimidine core, coupled with the sulfanyl and acetamide functional groups, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for targeted therapies in oncology and autoimmune diseases. The thieno[3,2-d]pyrimidine scaffold, a key feature of this compound, is known for its versatility in drug design. Studies have shown that derivatives of this scaffold exhibit potent activity against various protein kinases, which are often implicated in cancer progression. This has led to increased interest in CAS No. 1252840-07-5 as a potential lead compound for further optimization.

One of the most frequently searched questions in the context of kinase inhibitors is their mechanism of action. The 2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide is hypothesized to function by competitively binding to the ATP-binding site of kinases, thereby inhibiting their activity. This mechanism is particularly relevant in the treatment of diseases characterized by aberrant kinase signaling, such as certain types of leukemia and solid tumors. The compound's sulfanyl linker and acetamide tail may contribute to its binding affinity and selectivity, making it a subject of ongoing research.

Another area of interest is the compound's potential application in inflammatory diseases. The thieno[3,2-d]pyrimidine core has been associated with anti-inflammatory properties, and researchers are exploring whether CAS No. 1252840-07-5 could be repurposed for conditions like rheumatoid arthritis or psoriasis. This aligns with the growing trend of drug repurposing, a strategy that reduces development time and costs by identifying new uses for existing compounds.

The synthesis of 2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide involves multi-step organic reactions, including the formation of the thieno[3,2-d]pyrimidine ring and subsequent functionalization with the sulfanyl and acetamide groups. The process requires careful optimization to ensure high yield and purity, which are critical for pharmacological studies. Recent advancements in green chemistry have also prompted researchers to explore more sustainable synthetic routes for such compounds.

From a pharmacokinetic perspective, the compound's absorption, distribution, metabolism, and excretion (ADME) properties are under investigation. Early studies suggest that its lipophilicity, influenced by the ethyl and methyl substituents, may affect its bioavailability. These findings are crucial for understanding its therapeutic potential and guiding further modifications to improve its drug-like properties.

In the era of precision medicine, the ability to design molecules that target specific biological pathways is paramount. The 2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-ethyl-6-methylphenyl)acetamide represents a step forward in this direction. Its structural features make it a valuable tool for studying kinase-related diseases and developing next-generation therapeutics. As research progresses, this compound may pave the way for innovative treatments that address unmet medical needs.

In conclusion, CAS No. 1252840-07-5 is a compound of significant scientific and therapeutic interest. Its thieno[3,2-d]pyrimidine backbone, combined with its functional groups, offers a rich platform for drug discovery. Whether as a kinase inhibitor or a potential anti-inflammatory agent, this molecule holds promise for advancing modern medicine. Continued research and collaboration across disciplines will be essential to unlock its full potential.